Cas no 877473-51-3 (1H-Benzimidazole-1,5,6-triamine)

1H-Benzimidazole-1,5,6-triamine structure
877473-51-3 structure
Product Name:1H-Benzimidazole-1,5,6-triamine
CAS No:877473-51-3
MF:C7H9N5
MW:163.179859876633
CID:710106
PubChem ID:45122416
Update Time:2025-04-19

1H-Benzimidazole-1,5,6-triamine Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole-1,5,6-triamine
    • benzimidazole-1,5,6-triamine
    • 1H-BENZO[D]IMIDAZOLE-1,5,6-TRIAMINE
    • SCHEMBL4954067
    • DTXSID90669302
    • 877473-51-3
    • Inchi: 1S/C7H9N5/c8-4-1-6-7(2-5(4)9)12(10)3-11-6/h1-3H,8-10H2
    • InChI Key: JVAHDDAYIFVIIS-UHFFFAOYSA-N
    • SMILES: N1(C=NC2C=C(C(=CC1=2)N)N)N

Computed Properties

  • Exact Mass: 163.086
  • Monoisotopic Mass: 163.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 0
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: -0.2
  • Topological Polar Surface Area: 95.9A^2
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